Cas no 18500-32-8 (hydrazinium)

• Product Name: hydrazinium
• CAS No: 18500-32-8
• MF: H₅N₂
• MW: 33.0530993938446
• CID: 1382485
• PubChem ID: 87681
• Update Time: 2025-04-20

hydrazinium Chemical and Physical Properties

Names and Identifiers

• hydrazinium
• hydrazine, conjugate monoacid
• aminoazanium
• DTXSID10171699
• Hydrazinium(1+)
• CHEBI:35324
• diazanium
• N2H5(+)
• H2NNH3(+)
• Q25323797
• 18500-32-8

• Inchi： 1S/H4N2/c1-2/h1-2H2/p+1
• InChI Key： OAKJQQAXSVQMHS-UHFFFAOYSA-O
• SMILES： [NH3+]N

Computed Properties

• Exact Mass: 33.045
• Monoisotopic Mass: 33.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 53.7Ų

Experimental Properties

• Boiling Point: 113.5°C at 760 mmHg
• PSA: 53.66000
• LogP: -1.19770